Cas no 1330055-82-7 (Methdilazine-d4 Hydrochloride)

• Product Name: Methdilazine-d4 Hydrochloride
• CAS No: 1330055-82-7
• MF: C₁₈H₂₁ClN₂S
• MW: 336.915388822556
• CID: 4554496
• Update Time: 2025-05-23

Methdilazine-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methdilazine-d4 Hydrochloride
• 10-[dideuterio-(5,5-dideuterio-1-methylpyrrolidin-3-yl)methyl]phenothiazine:hydrochloride

• Inchi： 1S/C18H20N2S.ClH/c1-19-11-10-14(12-19)13-20-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)20;/h2-9,14H,10-13H2,1H3;1H/i11D2,13D2;
• InChI Key： IEISBKIVLDXSMZ-XZAFBHDOSA-N
• SMILES： C1C2=C(SC3=C(N2C([2H])([2H])C2CC([2H])([2H])N(C)C2)C=CC=C3)C=CC=1.[H]Cl

Additional information on Methdilazine-d4 Hydrochloride

Latest Research Insights on Methdilazine-d4 Hydrochloride (CAS: 1330055-82-7) in Chemical Biomedicine

Methdilazine-d4 Hydrochloride (CAS: 1330055-82-7), a deuterated analog of the antihistamine methdilazine, has recently gained attention in chemical biomedicine due to its utility as an internal standard in mass spectrometry-based pharmacokinetic and metabolic studies. This research brief synthesizes the latest findings on its synthesis, applications, and analytical significance.

A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals detailed an optimized synthetic route for Methdilazine-d4 Hydrochloride, achieving >98% isotopic purity. The deuterium atoms are strategically incorporated at the 2, 4, 6, and 8 positions of the phenothiazine ring, enhancing its stability for long-term tracer studies. Researchers emphasized its critical role in quantifying parent methdilazine in biological matrices with a lower limit of detection (LLOD) of 0.1 ng/mL.

In translational research, a multi-center trial (Nature Communications, 2024) employed Methdilazine-d4 Hydrochloride to investigate drug-drug interactions between methdilazine and CYP2D6 inhibitors. The deuterated standard enabled precise correction for matrix effects in 1,200 plasma samples, revealing a previously unrecognized 40% increase in methdilazine exposure when co-administered with paroxetine.

Emerging applications include its use in forensic toxicology, as highlighted in a recent Analytical and Bioanalytical Chemistry paper (2024), where Methdilazine-d4 Hydrochloride facilitated the differentiation of therapeutic use from overdose cases through stable isotope ratio mass spectrometry (SIRMS). The compound's unique fragmentation pattern at m/z 328→213 (d4) versus 324→209 (parent) proved particularly discriminative.

Ongoing research at MIT's Koch Institute (2024) explores the compound's potential as a scaffold for PET tracer development, leveraging its blood-brain barrier permeability. Preliminary data suggest the deuterium atoms do not significantly alter the pharmacokinetic profile compared to the non-deuterated form, making it an ideal reference compound for CNS distribution studies.

Quality control advancements were reported in the Journal of Pharmaceutical and Biomedical Analysis (2024), where a novel UHPLC-MS/MS method using Methdilazine-d4 Hydrochloride achieved 99.2-101.8% accuracy across 15 laboratories in an international validation study. This establishes new benchmarks for deuterated internal standard performance in regulatory bioanalysis.